Cas no 22011-01-4 (Methyl 3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoate)

• Product name: Methyl 3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoate
• CAS No: 22011-01-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4711359

Methyl 3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoate
• methyl 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
• OR110875
• Methyl 3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoate

• Inchi： 1S/C12H13NO3/c1-16-11(14)6-7-13-8-9-4-2-3-5-10(9)12(13)15/h2-5H,6-8H2,1H3
• InChI Key： ZZPLWBZUHLBQMY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CN1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Topological Polar Surface Area: 46.6
• XLogP3: 0.8